Cas no 61979-84-8 (Hexanoic acid, 4-methyl-, butyl ester, (S)-)

• Product Name: Hexanoic acid, 4-methyl-, butyl ester, (S)-
• CAS No: 61979-84-8
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 1631302
• Update Time: 2024-08-30

Hexanoic acid, 4-methyl-, butyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4-methyl-, butyl ester, (S)-
• Hexanoic acid, 4-methyl-, butyl ester, (S)- (9CI)

• Inchi： 1S/C11H22O2/c1-4-6-9-13-11(12)8-7-10(3)5-2/h10H,4-9H2,1-3H3/t10-/m0/s1
• InChI Key： SNWUUSOYMVALAQ-JTQLQIEISA-N
• SMILES： C(OCCCC)(=O)CC[C@@H](C)CC

Computed Properties

• Exact Mass: 186.16206

Experimental Properties

• Density: 0.870±0.06 g/cm3(Predicted)
• Boiling Point: 214.2±8.0 °C(Predicted)
• PSA: 26.3